2-(4-(isopropylthio)phenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-2-(4-propan-2-ylsulfanylphenyl)acetamide
• InChI: InChI=1S/C22H28N2O2S/c1-16(2)27-21-10-4-17(5-11-21)14-22(25)23-18-6-8-19(9-7-18)24-13-12-20(15-24)26-3/h4-11,16,20H,12-15H2,1-3H3,(H,23,25)
• InChI Key: KZYIMDYYAFDVEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)N3CCC(C3)OC
• Molecular Formula: C22H28N2O2S
• Molecular Weight: 384.5 g/mol

Description

2-(4-(isopropylthio)phenyl)-N-(4-(3-methoxypyrrolidin-1-yl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of phenylacetamide derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Synthetic Methods and Chemical Properties

• Intermediate for Pharmaceutically Effective Compounds : An advantageous intermediate, 4-Benzyloxy-3-pyrrolin-2-on-1-yl acetamide, related to the structure , is crucial for producing pharmaceutically effective 4-hydroxypyrrolidin-2-1-yl acetamide. This showcases the compound's relevance in synthesizing pharmacologically active agents (Fort, 2002).

• Antimicrobial Activity : Derivatives like rhodanine-3-acetic acid-based amides have been synthesized and evaluated as potential antimicrobial agents, showing activity against mycobacteria and Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Krátký, Vinšová, & Stolaříková, 2017).

• Corrosion Inhibitors : Compounds like 2-(Alkylsulfanyl)-N-(pyridin-2-yl) acetamide derivatives have been developed as corrosion inhibitors, highlighting the compound's utility in industrial applications (Yıldırım & Cetin, 2008).

• Novel Synthesis Methods : Novel methods for the preparation of related compounds, such as 2-[(4 R)-2-oxo-4-phenylpyrrolidin-1-yl]acetamide ((R)-Phenotropil), have been developed, demonstrating the ongoing innovation in synthetic chemistry for such compounds (Ворона et al., 2013).

Biological Activities

• β3-Adrenergic Receptor Agonists : N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety were synthesized and shown potent agonistic activity against β3-adrenergic receptors, indicating potential therapeutic applications in treating obesity and type 2 diabetes (Maruyama et al., 2012).

• Anticancer Drug Synthesis : The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its confirmed anticancer activity through in silico modeling study targeting the VEGFr receptor points to its application in cancer therapy (Sharma et al., 2018).